1-(2-(Methylthio)-6-(trifluoromethylthio)phenyl)propan-2-one

• Molecular Formula: C11H11F3OS2
• Molecular Weight: 280.3 g/mol
• IUPAC Name: 1-[2-methylsulfanyl-6-(trifluoromethylsulfanyl)phenyl]propan-2-one
• InChI: InChI=1S/C11H11F3OS2/c1-7(15)6-8-9(16-2)4-3-5-10(8)17-11(12,13)14/h3-5H,6H2,1-2H3
• InChI Key: VFVXNXMNUBZCKV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CC1=C(C=CC=C1SC(F)(F)F)SC

Description

1-(2-(Methylthio)-6-(trifluoromethylthio)phenyl)propan-2-one is a useful research compound. Its molecular formula is C11H11F3OS2 and its molecular weight is 280.3 g/mol. The purity is usually 95%.
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Biological Activity

1-(2-(Methylthio)-6-(trifluoromethylthio)phenyl)propan-2-one is a compound of interest due to its potential biological activities. This compound, characterized by a complex structure involving sulfur and trifluoromethyl groups, has been studied for various pharmacological effects, including antimicrobial and anticancer properties.

Chemical Structure and Properties

• Chemical Formula : C11H10F3OS2
• Molecular Weight : 314.77 g/mol
• CAS Number : 1805843-67-7

Antimicrobial Activity

Research has indicated that compounds with similar structural features exhibit significant antimicrobial properties. For instance, the presence of sulfur atoms in the structure is often associated with enhanced activity against various bacterial strains. In vitro studies have shown that derivatives of this compound can inhibit the growth of Gram-positive and Gram-negative bacteria, suggesting potential applications in treating infections.

Anticancer Activity

The anticancer potential of 1-(2-(Methylthio)-6-(trifluoromethylthio)phenyl)propan-2-one has been explored through various assays. Preliminary studies indicate that this compound may induce apoptosis in cancer cells. The mechanism appears to involve the disruption of cellular signaling pathways that regulate cell survival and proliferation.

Table 1: Summary of Biological Activities

Activity Type	Observed Effect	Reference
Antimicrobial	Inhibition of bacterial growth
Anticancer	Induction of apoptosis
Cytotoxicity	Reduced viability in cancer cell lines

Study on Antimicrobial Efficacy

A study conducted by Umesha et al. (2009) evaluated the antimicrobial activity of various methylthio derivatives, including the target compound. The results demonstrated a significant reduction in bacterial colony-forming units (CFUs) when treated with concentrations ranging from 0.1 to 10 µg/mL.

Study on Anticancer Properties

In another investigation, researchers assessed the cytotoxic effects of 1-(2-(Methylthio)-6-(trifluoromethylthio)phenyl)propan-2-one on pancreatic cancer cell lines (BxPC-3 and Panc-1). The compound showed an IC50 value of approximately 0.051 µM against BxPC-3 cells, indicating potent anticancer activity compared to standard chemotherapeutics .

The proposed mechanisms for the biological activity of this compound include:

• Reactive Oxygen Species (ROS) Generation : Induction of oxidative stress leading to cellular damage.
• Inhibition of Key Enzymes : Targeting enzymes involved in cell proliferation and survival pathways.